Cas no 7647-14-5 (Sodium Chloride)

• Product Name: Sodium Chloride
• CAS No: 7647-14-5
• MF: ClNa
• MW: 58.4427700042725
• MDL: MFCD00003477
• CID: 47618
• PubChem ID: 24845333
• Update Time: 2026-05-14

Sodium Chloride Chemical and Physical Properties

Names and Identifiers

• AQUASOL
• ACTIVITY STANDARD FOR CHLORIDE ELECTRODE
• ACTIVITY STANDARD FOR SODIUM ELECTRODE
• CHLORIDE
• CHLORIDE ION CHROMATOGRAPHY STANDARD
• CHLORIDE ION STANDARD
• CHLORIDE STANDARD
• CHLORIDE STANDARD SOLUTION
• COMMON SALT
• CONDUCTANCE STANDARD
• CONDUCTIVITY STANDARD 12880
• CONDUCTIVITY STD, 100,000 UM
• CONDUCTIVITY STD, 10 UMHOS
• CONDUCTIVITY STD, 16,630 UM
• CONDUCTIVITY STD, 199,900 UM
• CONDUCTIVITY STD, 20,000 UM
• CONDUCTIVITY STD, 2,060 UM
• CONDUCTIVITY STD, 23.8 UM
• CONDUCTIVITY STD, 30,100 UM
• CONDUCTIVITY STD, 3,900 UM
• Sodium chloride
• Sodium chloride crystal optic rectangle
• Halite
• Sodium atomic spectroscopy standard concentrate 1.00 g Na
• Sodium atomic spectroscopy standard concentrate 10.00 g Na
• Sodium chloride solution
• sodium hydrochloride
• Salt
• Table salt
• Saline
• Rock salt
• Sodium chloride (NaCl)
• Dendritis
• Purex
• Sodium chloric
• Top flake
• Hyposaline
• Flexivial
• Gingivyl
• Iodized salt
• Slow Sodium
• Sea salt
• SS salt
• Sodium monochloride
• Natriumchlorid
• Hypersal
• Adsorbanac
• Trisodium trichloride
• White crystal
• NaCl
• H.G. blending
• Salt (ingredient)
• sodiumchloride
• Sodium chloride brine, purified
• Colyte
• Sodium chloride (Na4Cl4)
• Caswell No. 754
• Extra Fine 325 Salt
• Extra Fine 200 Salt
• Arm-A-Vial
• st
• Snow melting agent
• Sodium Chloride[CRM]
• NACL2
• RNase-Free Sodium Chloride Solution
• Sodium Chloride

• MDL： MFCD00003477
• Inchi： 1S/ClH.Na/h1H;/q;+1/p-1
• InChI Key： FAPWRFPIFSIZLT-UHFFFAOYSA-M
• SMILES： [Cl-].[Na+]

Computed Properties

• Exact Mass: 57.95860
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White cubic crystals or fine crystal powder. It tastes salty and neutral.
• Density: 1.190 g/cm3
• Melting Point: 801 °C (lit.)
• Boiling Point: 1465 °C/1 atm(lit.)
• Flash Point: 1413°C
• Refractive Index: n20/D 1.378
• PH: 5.5-6.5(1 tablet in 100 mL purified water)
• Solubility: H2O: soluble
• Water Partition Coefficient: 360 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: -2.99600
• Merck: 8599
• Vapor Pressure: 1 mmHg ( 865 °C)
• Sensitiveness: Hygroscopic
• Color/Form: 0.9% in water
• Solubility: It is easily soluble in water and glycerol, but poorly soluble in ethanol. Deliquescence in the presence of impurities.

Sodium Chloride Security Information

• Prompt：warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36: eye irritation.
• Safety Instruction： S24/25-S26
• FLUKA BRAND F CODES：3-10
• RTECS：VZ4725000
• Hazardous Material Identification：
• Risk Phrases：R36; R22
• TSCA：Yes
• Toxicity：LD50 orally in rats: 3.75 ±0.43 g/kg (Boyd, Shanas)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal salts Alkali metal chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Solvents and Organic Chemicals Organic Solvents
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Sodium Chloride

Sodium Chloride (7647-14-5) in Pharmaceutical Applications: Key Uses and Research Insights

Sodium Chloride (7647-14-5), commonly known as table salt, plays a pivotal role in the pharmaceutical and biopharmaceutical industries. Its applications range from being a critical component in intravenous (IV) solutions to serving as an excipient in drug formulations. Recent studies have highlighted its importance in osmotic drug delivery systems, where it aids in controlled release mechanisms. Researchers are also exploring its potential in biocompatible nanocarriers for targeted therapy, leveraging its ionic properties to enhance drug stability. With the rise of personalized medicine, Sodium Chloride's role in buffer formulations for biologics has gained traction, ensuring pH stability in sensitive therapies like monoclonal antibodies.

Sodium Chloride (7647-14-5) in Drug Formulation and Stability: Enhancing Therapeutic Efficacy

In drug development, Sodium Chloride (7647-14-5) is indispensable for maintaining isotonicity in injectable medications, preventing cell damage during administration. Its use in lyophilized (freeze-dried) drugs ensures reconstitution accuracy, a critical factor for vaccines and biologics. Recent advancements focus on its synergy with polymeric matrices to improve drug solubility, particularly for poorly water-soluble APIs (Active Pharmaceutical Ingredients). Additionally, its role in cryopreservation of stem cells and vaccines underscores its versatility in modern medicine. As demand for stable formulations grows, Sodium Chloride's cost-effectiveness and regulatory acceptance (USP/EP grades) make it a preferred choice for global pharmaceutical manufacturers.

Sodium Chloride (7647-14-5) in Clinical Research and Patient Safety: Addressing Contemporary Challenges

The pharmacodynamics of Sodium Chloride (7647-14-5) are under renewed scrutiny due to its impact on electrolyte balance in critical care patients. Clinical trials investigate its optimal concentrations in renal replacement therapies and pediatric formulations, where precision dosing is vital. Emerging debates center on its use in hypertonic saline solutions for traumatic brain injury management, with meta-analyses evaluating efficacy versus risks like hypernatremia. Meanwhile, biotech innovators harness its properties for mRNA vaccine stabilization, a hot topic post-pandemic. Regulatory agencies like the FDA and EMA continue to refine guidelines for Sodium Chloride's GMP-compliant production, ensuring batch-to-batch consistency for life-saving drugs.

Future Trends: Sodium Chloride (7647-14-5) in Bioengineering and Sustainable Pharma

As the pharmaceutical industry shifts toward green chemistry, Sodium Chloride (7647-14-5) is being reevaluated for eco-friendly synthesis routes. Its integration into 3D-printed pharmaceuticals showcases potential for customized drug dosing, while studies explore its role in bioink formulations for tissue engineering. The compound's compatibility with continuous manufacturing processes aligns with Industry 4.0 initiatives, reducing waste in API production. Furthermore, its abundance and low toxicity position it as a candidate for circular economy models in pharma supply chains. With AI-driven drug discovery on the rise, Sodium Chloride's data-rich physicochemical properties facilitate in silico modeling for next-gen therapeutics.